Cas no 5526-49-8 (4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-)

4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]- structure
5526-49-8 structure
Product Name:4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-
CAS No:5526-49-8
MF:C16H12BrN3O3
MW:374.188782691956
CID:386431
PubChem ID:5334285
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-
    • benzoic acid, 2-nitro-, 2-[(1E,2Z)-2-bromo-3-phenyl-2-propen-1-ylidene]hydrazide
    • N-[(E)-[(Z)-2-bromo-3-phenylprop-2-enylidene]amino]-2-nitrobenzamide
    • 5526-49-8
    • AKOS005445857
    • CHEMBL3199192
    • SCHEMBL12218612
    • SR-01000211398
    • N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-2-nitrobenzohydrazide
    • STK371399
    • SMR000496585
    • MLS001164371
    • DTXSID20416467
    • SR-01000211398-1
    • Inchi: 1S/C16H12BrN3O3/c17-13(10-12-6-2-1-3-7-12)11-18-19-16(21)14-8-4-5-9-15(14)20(22)23/h1-11H,(H,19,21)/b13-10-,18-11+
    • InChI Key: PARZEVOWWRKIID-CGZFJWOTSA-N
    • SMILES: Br/C(/C=N/NC(C1C=CC=CC=1[N+](=O)[O-])=O)=C\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 373.00626
  • Monoisotopic Mass: 373.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.3A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.45
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.626
  • PSA: 84.6
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